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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Technical Support Center: Apiezon® L Grease

This guide provides researchers, scientists, and drug development professionals with technical
information, troubleshooting advice, and frequently asked questions regarding the optimal use
of Apiezon® L grease for achieving a perfect vacuum seal.

Frequently Asked Questions (FAQs)

Q1: What is Apiezon L grease and what are its primary applications?

Apiezon L is a silicone and halogen-free ultra-high vacuum grease.[1] It is well-regarded for its
extremely low vapor pressure, making it suitable for use in ultra-high vacuum (UHV)
applications.[2] Its primary uses include sealing and lubricating joints in vacuum systems,
particularly in scientific instruments like mass spectrometers and electron microscopes, where
sample contamination must be avoided.[3] Because it is hydrocarbon-based, it does not suffer
from the "creep” or "carry over" issues associated with silicone greases, which can contaminate
adjacent surfaces and interfere with analytical results.[4][5]

Q2: What are the optimal operating conditions for Apiezon L grease?

Apiezon L is designed for use at ambient temperatures, generally within the range of 10°C to
30°C (50°F to 86°F).[1][2] It has a low melting point (around 47°C) and is not recommended for
use on joints where temperatures will exceed 30°C.[6][7] For higher temperature applications,
Apiezon H or T grease would be more appropriate.[3]
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Q3: How much Apiezon L grease is needed for a perfect seal?

The key to a perfect seal is to use a minimal amount of grease. The goal is to apply a very light,
thin film.[9][10] Over-application can trap air and solvents, creating a "virtual leak" that
compromises the vacuum. A properly greased joint should appear almost transparent.

Q4: What is the correct procedure for applying Apiezon L grease to a ground-glass joint?

e Clean: Ensure both the male and female joints are thoroughly clean and dry.

o Apply Sparingly: Apply a very small amount of Apiezon L grease only to the upper part of the
male joint.[11]

o Assemble: Insert the male joint into the female joint and gently rotate them together. The
grease will spread evenly down the joint, creating a continuous, transparent seal.

 Inspect: The final seal should be clear. If there are any streaks or opaque areas, it may
indicate too much grease or trapped contaminants.

Q5: How can | tell if I've used too much grease?

Excess grease will be visible as an opaque or milky band in the joint. You may also see grease
squeezed out of the joint's edges. Excess grease can capture air, leading to leaks, and
increases the surface area for outgassing, which can degrade the quality of the vacuum.[10]

Q6: How should | clean and remove Apiezon L grease?

First, wipe away the excess grease with a clean, lint-free cloth.[4] Any remaining residue can
be effectively removed by washing with an aromatic hydrocarbon solvent such as toluene or
xylene. For a more environmentally friendly option, limonene can be used.[2][4] Apiezon L is
not soluble in alcohols (like ethanol) or ketones (like acetone), so these should not be used for
cleaning.[4][5]

Q7: What materials are compatible with Apiezon L grease?

Apiezon L grease is compatible with a wide range of O-ring and seal materials, including Viton,
silicone, nitrile (with >30% nitrile content), nylon, polyurethane, polyethylene, and
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polypropylene.[4][12] However, due to its hydrocarbon base, it is not compatible with EPDM,
EPR (ethylene propylene rubber), butyl rubber, or PVC seals.[4][12]

Quantitative Data Summary

The technical specifications for Apiezon L grease are critical for ensuring its proper use in high-
vacuum environments.

Property Value Source(s)
Vapor Pressure @ 20°C 7 x 107 Torr [2][6][13]
Typical Working Temp. Range 10°C to 30°C (50°F to 86°F) [6][13]
Melting Point (ASTM D566) 42°C to 52°C [6]
Relative Density @ 20°C 0.896 [6][13]
Thermal Conductivity @ 20°C 0.194 W/m°C [12][13]
Lubricity (4 Ball Test) 150 kg [13]
Outgassing (ASTM E595) <1.0% TML; <0.1% CVCM [6][13]

Troubleshooting Guide

Issue: My vacuum system has a leak after assembling with Apiezon L grease.

Aleak in a vacuum system can be frustrating. This guide provides a systematic approach to
identifying and resolving the issue.

Initial Checks

 Visual Inspection: Carefully examine all greased joints. The grease should form a clear,
continuous film. Opaque or streaky areas may indicate an improper seal or the presence of
contaminants.

o Amount of Grease: Confirm that a minimal amount of grease was used. Excess grease can
be a source of leaks. If too much grease is present, disassemble, clean, and re-grease the
joint.
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e Mating Surfaces: Check that the mating flange or glass surfaces are free from nicks,
scratches, or any foreign matter that could prevent a proper seal.[9]

Experimental Protocol: Mass Spectrometer Leak
Detection

If initial checks do not resolve the issue, a more sensitive leak detection method is required.
Using the system's mass spectrometer as a detector is a common and effective technique.

Objective: To pinpoint the location of a vacuum leak by introducing a tracer gas at suspected
leak points and monitoring for its characteristic mass-to-charge ratio (m/z).

Materials:
e Vacuum system with a mass spectrometer (e.g., a GC/MS)

e Source of tracer gas (e.g., Argon (Ar) or a can of dust removal aerosol containing
chlorodifluoromethane)[9]

» Pipette tip or a small tube to direct the gas flow
Methodology:

o System Operation: Ensure the vacuum system can be safely operated (i.e., the leak is not so
large that it will damage the filament or detector).[9]

e Mass Spectrometer Setup:

o Set the mass spectrometer to monitor for ions characteristic of your chosen tracer gas. For
Argon, monitor m/z 40. For dust removal aerosol (chlorodifluoromethane), a prominent
peak can be found at m/z 52.[9]

o Operate the detector in a mode that allows for real-time monitoring of the selected ion's
intensity (e.g., selected ion monitoring or repeated profile scans).[9]

e Leak Testing:

o Begin with the most likely sources of leaks, such as the last joint that was assembled.[9]
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o Using the pipette tip to control the flow, spray a small amount of the tracer gas onto the
suspected area for a few seconds.

o Simultaneously, watch the mass spectrometer's output for a sudden spike in the intensity
of the tracer gas's characteristic ion. A near-instantaneous increase indicates the location
of the leak.[9]

o Systematic Search: If the first location shows no leak, proceed systematically to other joints,
seals, and feedthroughs. Patience is key, as it may take a moment for the tracer gas to be
drawn into the system and detected.[9]

e Resolution: Once the leak is located, vent the system, disassemble the faulty joint, clean it
thoroughly, and reapply a thin film of Apiezon L grease before reassembling. Pump the
system down and re-test to confirm the leak has been resolved.

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving a vacuum leak
after applying Apiezon L grease.
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Caption: Troubleshooting workflow for diagnosing a vacuum leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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